1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one

• Molecular Formula: C9H8BrFO2
• Molecular Weight: 247.06 g/mol
• IUPAC Name: 1-(3-bromo-5-fluoro-2-hydroxyphenyl)propan-1-one
• InChI: InChI=1S/C9H8BrFO2/c1-2-8(12)6-3-5(11)4-7(10)9(6)13/h3-4,13H,2H2,1H3
• InChI Key: HPOQYGSGVWZJRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C(=CC(=C1)F)Br)O

Description

1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one is a halogenated aromatic hydroxyketone with the molecular formula C₉H₈BrFO₂ (inferred from structural analogs). It features a propan-1-one backbone substituted with bromo (Br), fluoro (F), and hydroxyl (-OH) groups at the 3-, 5-, and 2-positions of the phenyl ring, respectively. Notably, commercial availability of this compound has been discontinued, possibly due to challenges in synthesis or stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one typically involves the bromination and fluorination of a suitable phenylpropanone precursor. One common method includes the following steps:

Bromination: The precursor compound is treated with bromine in the presence of a catalyst such as iron(III) bromide to introduce the bromine atom at the desired position on the aromatic ring.

Fluorination: The brominated intermediate is then subjected to fluorination using a fluorinating agent like potassium fluoride or cesium fluoride under appropriate conditions to introduce the fluorine atom.

Industrial Production Methods

Industrial production of 1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions to ensure high yield and purity of the final product. Continuous flow reactors and automated systems may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms on the aromatic ring can be substituted with other functional groups using nucleophilic or electrophilic substitution reactions.

Oxidation Reactions: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction Reactions: The carbonyl group in the propanone moiety can be reduced to form alcohols.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide can be used under basic conditions.

Electrophilic Substitution: Reagents like sulfuric acid or nitric acid can be used under acidic conditions.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride can be used.

Major Products Formed

Substitution: Formation of various substituted derivatives depending on the nucleophile or electrophile used.

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Scientific Research Applications

1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one has several scientific research applications, including:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: It is used in the development of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: It is employed in studies to understand its biological activity and potential as a bioactive compound.

Industrial Applications: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The presence of bromine, fluorine, and hydroxyl groups allows it to participate in various biochemical reactions. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, depending on its structure and functional groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Variations in Carbon Chain Length

The propan-1-one backbone distinguishes this compound from related hydroxyketones with varying chain lengths:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Differences
1-(3-Bromo-5-fluoro-2-hydroxyphenyl)ethanone	C₈H₆BrFO₂	233.04	Shorter chain (C2), lower molecular weight
1-(3-Bromo-5-fluoro-2-hydroxyphenyl)hexanone	C₁₂H₁₄BrFO₂	289.14	Longer chain (C6), higher lipophilicity

Impact of Chain Length :

• Shorter chains (e.g., ethanone) may exhibit higher crystallinity and melting points due to reduced steric hindrance .

Substituent Effects on Reactivity and Physical Properties

Halogen Substituents:

• Bromo vs. Chloro/Fluoro : In coupling reactions with N-hydroxyphthalimide (NHPI), bromo-substituted propan-1-ones (e.g., 1-(3-bromophenyl)propan-1-one) yield products at 58–63% , slightly lower than chloro analogs (60–67%) . Bromo’s larger atomic radius may slow reaction kinetics due to steric effects.
• Fluoro Substituents : The electron-withdrawing fluoro group at the 5-position likely enhances the electrophilicity of the ketone, facilitating nucleophilic attacks .

Hydroxyl Group Position:

• The 2-hydroxyl group enables hydrogen bonding, improving solubility in polar solvents compared to non-hydroxylated analogs (e.g., 1-(3-bromo-5-fluorophenyl)propan-1-one) .

Comparison with Heterocyclic and Alkyl-Substituted Analogs

Compound Name	Key Features	Reactivity/Applications
1-(5-Bromothiophen-2-yl)propan-1-one	Thiophene ring, bromo substituent	Moderate yields (50–58%) in C–O coupling
1-(2-Methyl-5-isopropylcyclohex-2-enyl)propan-1-one	Cyclohexenyl backbone, isopropyl group	Used in fragrance synthesis (e.g., neroli)
1-(3-(Bromomethyl)-5-fluorophenyl)propan-1-one	Bromomethyl side chain	Higher reactivity in alkylation reactions

Key Observations :

• Thiophene-containing analogs exhibit lower yields in coupling reactions compared to purely aromatic derivatives, likely due to electronic effects of the sulfur heteroatom .
• Bromomethyl-substituted compounds (e.g., ) are more reactive toward nucleophilic substitution than bromo-aryl derivatives .

Biological Activity

1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one is a halogenated aromatic compound that has garnered attention in various fields of biological research due to its unique structural features. This article delves into the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and comparative studies with similar compounds.

Structural Characteristics

The compound is characterized by:

• Bromine and Fluorine Substituents : These halogens enhance reactivity and influence biological interactions.
• Hydroxyl Group : This functional group increases the compound's ability to form hydrogen bonds, enhancing its interaction with biological targets.

The molecular formula is C$_{10}$H$_{8}$BrF O, with a molecular weight of approximately 277.54 g/mol.

1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one exhibits several mechanisms through which it exerts its biological effects:

• Enzyme Inhibition : The compound has been studied for its potential to inhibit various enzymes, which may play a role in metabolic pathways critical to disease processes. Its halogenated structure allows it to engage in electrophilic aromatic substitution reactions that can modulate enzyme activity.
• Receptor Interaction : It may also interact with cell surface receptors, altering signal transduction pathways that affect cellular responses.
• Gene Expression Modulation : The compound has the potential to influence gene expression related to various cellular processes, contributing to its biological activity.

Antimicrobial and Anticancer Properties

Recent studies have highlighted the antimicrobial and anticancer potential of 1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one:

• Antimicrobial Activity : Research indicates that this compound exhibits significant antimicrobial properties against various bacterial strains. For instance, it has shown effectiveness against both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent.
• Anticancer Activity : The compound has demonstrated cytotoxic effects on cancer cell lines, indicating its potential as an anticancer agent. Studies have reported that it can induce apoptosis in specific cancer cell types, possibly through the modulation of apoptotic pathways .

Comparative Studies

To understand the unique features and efficacy of 1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one, comparative studies with similar compounds are essential. Below is a summary table comparing this compound with other related halogenated phenolic compounds:

Compound Name	Structure	Antimicrobial Activity	Anticancer Activity	Enzyme Inhibition
1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one	Structure	Effective against Gram-positive and Gram-negative bacteria	Induces apoptosis in cancer cell lines	Moderate inhibition of specific enzymes
1-(4-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one	Structure	Moderate antimicrobial activity	Low cytotoxicity observed	Stronger enzyme inhibition profile
1-(5-Fluoro-2-hydroxyphenyl)ethanone	Structure	Limited effectiveness	No significant anticancer activity reported	Weak enzyme inhibition

Case Studies

Several case studies have been conducted to evaluate the biological activity of 1-(3-Bromo-5-fluoro-2-hydroxyphenyl)propan-1-one:

• Case Study on Antimicrobial Efficacy : A study demonstrated that this compound inhibited bacterial growth in vitro at concentrations as low as 20 µg/mL, showcasing its potential as an effective antimicrobial agent .
• Case Study on Anticancer Effects : Another investigation reported that treatment with this compound resulted in a significant reduction in cell viability (up to 70%) in certain cancer cell lines after 48 hours of exposure .